DPP9-IN-1

• Molecular Formula: C25H33F2N3O3
• Molecular Weight: 461.5 g/mol
• InChI: InChI=1S/C25H33F2N3O3/c1-23(2,3)33-22(32)29-25-9-15-4-16(10-25)8-24(7-15,14-25)28-11-21(31)30-12-17-5-19(26)20(27)6-18(17)13-30/h5-6,15-16,28H,4,7-14H2,1-3H3,(H,29,32)
• InChIKey: PYOHEUZJJMWWMD-UHFFFAOYSA-N

DPP9-IN-1: Selective DPP9 Inhibitor for Pyroptosis

DPP9-IN-1 (Compound 42) is a synthetic, small-molecule inhibitor of dipeptidyl peptidase 9 (DPP9), a prolyl-specific serine protease belonging to the DPP4 gene family . It exhibits potent, low nanomolar inhibition of DPP9 with an IC50 of 3 nM, and demonstrates high selectivity over the closely related enzyme DPP8, with an IC50 of 0.6 μM . This profile makes it a valuable tool for dissecting DPP9-specific biological functions, particularly in cellular models of pyroptosis, where it induces concentration-dependent LDH release in THP-1 cells .

1

Selective DPP9 probe for NLRP1/CARD8 inflammasome pathway studies

2

Derived from vildagliptin scaffold; minimizes DPP8/DPP4 off-target effects

3

Enables pyroptosis endpoint analysis in monocytic cell models

Why DPP9-IN-1 Cannot Be Substituted

Direct substitution of DPP9-IN-1 with other DPP8/9 inhibitors, such as 1G244 or DPP8/9-IN-1, is not scientifically justified and carries a high risk of experimental misinterpretation. While these compounds share a common target family, their selectivity profiles and intrinsic activities differ significantly. DPP9-IN-1 is specifically distinguished by its 200-fold selectivity for DPP9 over DPP8 (IC50: 3 nM vs. 0.6 μM) , a feature that is not replicated by the comparators. For example, the well-known tool compound 1G244 exhibits comparable potency for both enzymes (DPP9 IC50: 53 nM, DPP8 IC50: 14 nM) . This lack of selectivity leads to dual DPP8/9 inhibition, potentially conflating biological outcomes attributed to DPP9 alone. Therefore, for research aimed at isolating DPP9-specific mechanisms, DPP9-IN-1 provides a distinct and necessary advantage, making generic substitution a source of confounding data.

Broad DPP8/9 inhibitors

May confound DPP9-specific phenotypes; dual inhibition obscures NLRP1 pathway assignment.

DPP4 inhibitor analogs

Lack DPP9 engagement; vildagliptin-derived molecules without the selectivity modification shift cellular context.

DPP8-preferring inhibitors

Invert selectivity profile; may mask pyroptosis signals and misattribute effects to DPP8.

DPP9-IN-1 Differentiation Evidence

DPP9-over-DPP8 Selectivity Window

DPP9-IN-1 demonstrates a 200-fold selectivity for DPP9 over DPP8, with IC50 values of 3 nM and 0.6 μM, respectively . In contrast, the widely used DPP8/9 inhibitor 1G244 shows no such selectivity, inhibiting both enzymes with similar potency (DPP9 IC50 = 53 nM, DPP8 IC50 = 14 nM) . This represents a stark difference in selectivity profile, where DPP9-IN-1 provides a window of selective DPP9 inhibition that is absent in 1G244.

Selectivity Window

Head-to-head

~200-fold DPP9/DPP8 (IC50 3 nM vs 0.6 µM)

1G244: 3.8–5.3-fold; DPP8/9-IN-1: ~21-fold (DPP8-selective)

Supports selective DPP9 pathway interpretation

Recombinant human DPP8/9; fluorogenic substrate

Evidence Dimension	Selectivity Index (DPP8 IC50 / DPP9 IC50)
Target Compound Data	200
Comparator Or Baseline	1G244: 0.26
Quantified Difference	~770-fold higher selectivity index
Conditions	Biochemical enzymatic assay using recombinant human DPP8 and DPP9 proteins

Why This Matters

This level of selectivity is critical for researchers aiming to dissect the specific role of DPP9 in cellular processes like pyroptosis, as dual inhibition by compounds like 1G244 masks DPP9-specific contributions.

Off-Target Protease Selectivity

DPP9-IN-1 inhibits DPP9 with an IC50 of 3 nM . This potency is approximately 100-fold greater than that of the dual covalent inhibitor DPP8/9-IN-1 (Compound 16), which exhibits an IC50 of 298 nM for DPP9 . While both compounds are nanomolar inhibitors, the significantly higher potency of DPP9-IN-1 allows for the use of lower compound concentrations in cellular assays, potentially reducing the risk of off-target effects unrelated to DPP8/9.

Off-target Profile

Cross-study comparable

>1000-fold over DPP4, DPP2, FAP, PREP

1G244 margin ~1900–8500 relative to DPP8/9 IC50

Reduces off-target confounding in phenotypic assays

Panel of recombinant proline-selective proteases

Evidence Dimension	Biochemical Potency (IC50)
Target Compound Data	3 nM
Comparator Or Baseline	DPP8/9-IN-1 (Compound 16): 298 nM
Quantified Difference	~100-fold more potent
Conditions	In vitro enzymatic assay using recombinant human DPP9

Why This Matters

Higher potency translates to a more efficient and cost-effective tool for research, requiring less compound per experiment and potentially enabling a wider range of assay concentrations with lower non-specific activity.

Pyroptosis Induction in THP-1 Cells

In cellular models, DPP9-IN-1 induces concentration-dependent lactate dehydrogenase (LDH) release in THP-1 cells, a hallmark of pyroptotic cell death . While 1G244 is also known to induce pyroptosis in macrophages and monocytes [1], the data for DPP9-IN-1 are specifically linked to its selective DPP9 inhibition profile. This provides a functional cellular readout that directly correlates with the compound's unique biochemical selectivity, a key differentiator from less selective inhibitors whose cellular effects stem from combined DPP8/9 inhibition.

Pyroptosis Induction

Cross-study comparable

Concentration-dependent LDH release in THP-1 cells

1G244 requires ~5 µM for similar cellular outcome

Links DPP9 inhibition to pyroptosis endpoint

THP-1 monocytic cells; LDH release assay

Evidence Dimension	Cellular Functional Activity
Target Compound Data	Induces concentration-dependent LDH release
Comparator Or Baseline	1G244: Induces pyroptosis via pro-caspase-1 [1]
Quantified Difference	Mechanism linked to selective DPP9 inhibition vs. dual DPP8/9 inhibition
Conditions	THP-1 human monocytic cell line

Why This Matters

This confirms that the compound's biochemical selectivity translates into a distinct functional outcome in a relevant cellular model, strengthening the case for its use in DPP9-specific studies of inflammatory cell death.

• [1] Okondo MC, et al. DPP8/9 inhibition induces pro-caspase-1-dependent monocyte and macrophage pyroptosis. Nat Chem Biol. 2017;13(1):46-53. View Source

DPP9-IN-1 Application Scenarios

NLRP1/CARD8 Inflammasome Pyroptosis

Researchers investigating the precise role of DPP9 in inflammatory cell death pathways, such as those mediated by NLRP1 and CARD8 inflammasomes, should prioritize DPP9-IN-1. Its 200-fold selectivity for DPP9 over DPP8 is essential for generating clean, interpretable data, as it minimizes the confounding effects of DPP8 inhibition. This allows for a clear attribution of observed effects to DPP9, a key advantage over non-selective tools like 1G244 which inhibit both enzymes with similar potency .

Probing DPP9 Selectivity Determinants

In cancer research, particularly for hematological malignancies like acute myeloid leukemia (AML) where DPP9 is emerging as a target , DPP9-IN-1 is the preferred tool compound. Its high potency (DPP9 IC50 of 3 nM) and ability to induce pyroptosis in cell models make it suitable for detailed mechanistic studies and preclinical validation. The compound's selectivity profile provides greater confidence that any observed anti-tumor effects are mediated through DPP9 inhibition rather than off-target activities, a crucial factor for target validation and drug discovery efforts .

Preclinical In Vivo DPP9 Studies

For studies exploring DPP9 in broader contexts, such as its roles in immune cell function or metabolic disorders, DPP9-IN-1 offers a distinct advantage. The high DPP9 selectivity allows researchers to differentiate DPP9-mediated effects from those of the closely related DPP8. This is particularly important given that dual DPP8/9 inhibitors can exhibit different cellular and in vivo outcomes . Using DPP9-IN-1 ensures that conclusions drawn are specific to DPP9 biology, thereby increasing the robustness and translational relevance of the findings.

Application

Selection Property

Validation Focus

NLRP1/CARD8 inflammasome pathway studies

High DPP9 vs DPP8 selectivity

Pyroptosis LDH release; DPP9 knockout control

DPP9 selectivity determinant research

Defined structural selectivity factor (F253)

Mutagenesis-based target engagement

In vivo DPP9 biology models

PK profile availability

Exposure-response modelling; dosing route selection